4-(benzenesulfonyl)-N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]butanamide
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Description
4-(benzenesulfonyl)-N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]butanamide is a useful research compound. Its molecular formula is C17H23N3O3S and its molecular weight is 349.45. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications
Novel Pyrazoles Synthesis and Bioactivity
Pyrazoles, including structures related to N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)-4-(phenylsulfonyl)butanamide, have been synthesized for their potential medicinal applications. For example, Thangarasu et al. (2019) explored the synthesis of novel pyrazole derivatives and evaluated their antioxidant, anti-breast cancer, and anti-inflammatory properties. The study found some compounds exhibiting significant anti-inflammatory properties through COX-2 inhibition, showcasing the therapeutic potential of pyrazole derivatives in treating inflammation and possibly cancer (Thangarasu, Manikandan, & Thamaraiselvi, 2019).
Antimicrobial Activity of Sulfonamide Derivatives
Darwish et al. (2014) synthesized new heterocyclic compounds incorporating sulfamoyl moieties, aiming for antimicrobial applications. These compounds, related to the pyrazole-sulfonamide chemistry, showed promising antibacterial and antifungal activities, indicating the potential for developing new antimicrobial agents from sulfonamide derivatives (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Organic Synthesis and Catalysis
Synthesis of Polyfunctional Pyrazoles
Grotjahn et al. (2002) reported the synthesis of pyrazoles with functionalized side chains, demonstrating the versatility of pyrazole compounds in organic synthesis. This work highlights the ability to modify pyrazole compounds at specific positions, enabling the creation of a variety of derivatives for further chemical exploration (Grotjahn, Van, Combs, Lev, Schneider, Rideout, Meyer, Hernandez, & Mejorado, 2002).
Materials Science
Ionic Liquids and Coordination Chemistry
Chiappe et al. (2013) explored the synthesis and characterization of ionic liquids based on pyrazolium cations, showing the utility of pyrazole derivatives in creating new materials with unique properties. This research contributes to the understanding of how pyrazole-based compounds can be used in materials science, particularly in the development of novel ionic liquids with specific physicochemical characteristics (Chiappe, Sanzone, Mendola, Castiglione, Famulari, Raos, & Mele, 2013).
Properties
IUPAC Name |
4-(benzenesulfonyl)-N-(5-methyl-2-propan-2-ylpyrazol-3-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O3S/c1-13(2)20-16(12-14(3)19-20)18-17(21)10-7-11-24(22,23)15-8-5-4-6-9-15/h4-6,8-9,12-13H,7,10-11H2,1-3H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIUSDAJLNHAWNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)CCCS(=O)(=O)C2=CC=CC=C2)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.